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While data for SnF₄ is missing, the hydrolysis of tin(II) fluoride (SnF₂) in concentrated aqueous solution

has been studied and results in the formation of a tin(II) fluoride oxide with the formula Sn₄OF₆ [1]. The key

details of this reaction and the resulting compound are summarized below.

Table 1: Reaction Summary and Product Identification

Aspect Details

Reactant Tin(II) fluoride (SnF₂)

Reaction Condition Hydrolysis in concentrated aqueous solution [1]

Product Formed Tin(II) fluoride oxide, Sn₄OF₆ [1]

Product Significance First evidence of a basic tin(II) fluoride forming from an aqueous system [1]

Table 2: Crystalline Structure of Sn₄OF₆

Property Description

Crystal System Orthorhombic [1]

Space Group P2₁2₁2₁ [1]
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Property Description

Unit Cell Parameters a = 16.088(3) Å, b = 10.681(2) Å, c = 4.940(1) Å [1]

Coordination
Geometry

Four distinct tin sites: one tetragonal-based pyramidal, three trigonal-

pyramidal [1]

Overall Structure Three-dimensional polymeric network with bridging fluorine and oxygen

atoms [1]

The following diagram illustrates the synthesis path for Sn₄OF₆ and the related preparation method for SnF₄

itself:
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>Synthesis pathways for Sn₄OF₆ via SnF₂ hydrolysis and for SnF₄ from SnCl₄.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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